Cas no 1071609-85-2 (3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid)
1071609-85-2 structure
Product Name:3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
CAS No:1071609-85-2
MF:C6H6BrN3O2
MW:232.034739971161
CID:2113420
Update Time:2023-11-19
3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
- CID 129322321
- 2-Pyrazinecarboxylic acid, 3-amino-5-bromo-6-methyl-
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- Inchi: 1S/C6H6BrN3O2/c1-2-4(7)10-5(8)3(9-2)6(11)12/h1H3,(H2,8,10)(H,11,12)
- InChI Key: GIXQKAAXPAKETI-UHFFFAOYSA-N
- SMILES: BrC1C(C)=NC(C(=O)O)=C(N)N=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Topological Polar Surface Area: 89.1
Experimental Properties
- Density: 1.884±0.06 g/cm3(Predicted)
- Melting Point: 225-228 °C
- Boiling Point: 393.2±42.0 °C(Predicted)
- pka: 3.49±0.10(Predicted)
3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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